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Compound Name:
carbaldehyde

Cat. No.: B1419549

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Cyclopropylthiazole-5-carbaldehyde is a pivotal building block in contemporary medicinal
chemistry, valued for its distinct structural and electronic characteristics that are instrumental in
the design of novel therapeutic agents.[1][2] Its compact, rigid cyclopropyl group, combined
with the versatile thiazole-aldehyde moiety, establishes it as a valuable synthon for constructing
complex molecular architectures. As with any reactive chemical intermediate, a comprehensive
understanding of its safety profile and correct handling procedures is essential to safeguard
laboratory personnel and maintain the integrity of research. This in-depth technical guide
provides a thorough overview of the safety, handling, and reactivity of 2-Cyclopropylthiazole-
5-carbaldehyde, compiled from established safety data and synthetic protocols. It aims to
furnish researchers, scientists, and drug development professionals with the critical knowledge
to utilize this versatile reagent with confidence and safety.

Physicochemical Properties and Identification

A fundamental aspect of safe chemical handling is the precise identification and
comprehension of a substance's physical and chemical properties.
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Property Value Source

2-cyclopropyl-1,3-thiazole-5-

UPAC Name carbaldehyde 3l
CAS Number 877385-86-9 [4][5][6]
Molecular Formula C7H7NOS [41[6]
Molecular Weight 153.20 g/mol [1107]
Appearance Solid [7]
Purity Typically >95% [6][7]
Storage Temperature 2-8°C, under inert gas [1]

Chemical Structure:

Caption: Chemical structure of 2-Cyclopropylthiazole-5-carbaldehyde.

Hazard Identification and Toxicological Profile

A thorough understanding of potential hazards is crucial for the implementation of appropriate
safety measures. While extensive toxicological data for 2-Cyclopropylthiazole-5-
carbaldehyde is not widely published, information from suppliers and analogous structures
necessitates a cautious approach.

GHS Hazard Classification (based on similar compounds):

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[3][8]

Acute Toxicity, Dermal (Category 4): H312 - Harmful in contact with skin.[3][8]

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[3][8][9]

Serious Eye Damage/Eye Irritation (Category 2/2A): H319 - Causes serious eye irritation.[3]

[8][°]

Acute Toxicity, Inhalation (Category 4): H332 - Harmful if inhaled.[3][8]
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o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: H335 -
May cause respiratory irritation.[3][8]

Precautionary Statements:
e Prevention: P261, P264, P270, P271, P280.[8]

e Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330,
P332+P313, P337+P313, P362.

o Storage: P403+P233, P405.[8]
o Disposal: P501.[8]

Toxicological Insights: The primary hazards of 2-Cyclopropylthiazole-5-carbaldehyde are
characteristic of many aldehyde-containing heterocyclic compounds. The aldehyde group's
reactivity towards biological nucleophiles can cause irritation. The thiazole ring is a frequent
motif in pharmaceuticals and is generally considered to have a low toxicity profile; however, the
molecule's overall reactivity demands cautious handling.[10][11]

Personal Protective Equipment (PPE) and
Engineering Controls

A multi-faceted safety strategy, integrating engineering controls and personal protective
equipment, is vital for minimizing exposure.
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Handling 2-Cyclopropylthiazole-5-carbaldehyde
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NIOSH-Approved Respirator
(If dust/aerosol generation is likely)
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Caption: Hierarchy of controls for safe handling.

Engineering Controls:

e Fume Hood: All manipulations of solid 2-Cyclopropylthiazole-5-carbaldehyde and its
solutions should be performed in a certified and properly functioning chemical fume hood to

prevent inhalation of dust or vapors.[12]

« Ventilation: The laboratory must have adequate general ventilation to further dilute any

fugitive emissions.[13]
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Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or safety glasses with side shields are mandatory
to protect against splashes and dust.[8]

Hand Protection: Chemically resistant gloves, such as nitrile gloves, must be worn. It is
crucial to inspect gloves for any signs of damage before use and to change them frequently,
especially after direct contact.[12]

Skin and Body Protection: A flame-resistant, fully buttoned laboratory coat is required, along
with full-length pants and closed-toe shoes.[8]

Respiratory Protection: If significant dust or aerosol generation is likely and engineering
controls are insufficient, a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and particulates should be used.[12]

Handling and Storage Protocols

Strict adherence to handling and storage procedures is essential for maintaining the chemical's

integrity and preventing accidents.

Handling:

Avoid Dust Formation: Handle the solid material with care to minimize dust generation.[12]
[14]

Inert Atmosphere: For prolonged storage or reactions sensitive to oxidation, handling under
an inert atmosphere (e.g., nitrogen or argon) is recommended.[9]

Avoid Incompatibilities: Keep away from strong oxidizing agents, strong bases, and strong
reducing agents to prevent vigorous and potentially hazardous reactions.[9]

Grounding: For transfers of large quantities of the solid, take precautions against static
discharge.

Storage:

Temperature: Store in a cool, dry place.[14] Refrigeration at 2-8°C is recommended.[1]
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» Container: Keep the container tightly closed and properly labeled.[8][14]

e Location: Store in a well-ventilated area designated for chemical storage, away from
incompatible materials.[8][14]

Emergency Procedures

Preparedness for emergencies is a critical component of laboratory safety.

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
while holding the eyelids open. Seek immediate medical attention.[3][9]

o Skin Contact: In case of contact, immediately wash the skin with soap and plenty of water for
at least 15 minutes.[9] Remove contaminated clothing. If irritation persists, seek medical
attention.[9]

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[9]

e Spills:

o Small Spills: Carefully sweep up the solid material, avoiding dust, and place it in a sealed
container for disposal.[14]

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and collect the material as described for small spills.[14] Prevent the
material from entering drains or waterways.[14]

Reactivity and Synthetic Considerations

A deeper understanding of the reactivity of 2-Cyclopropylthiazole-5-carbaldehyde informs
both its safe handling and its effective application in synthesis.

Key Reactive Sites: The molecule has two primary sites for chemical transformation: the
aldehyde group and the thiazole ring.
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Caption: Key reactive sites and common transformations.
Common Reactions:

e Reductive Amination: The aldehyde readily converts to amines via reaction with a primary or
secondary amine in the presence of a reducing agent (e.g., sodium triacetoxyborohydride).
This is a fundamental reaction in medicinal chemistry for introducing diverse amine
functionalities.

¢ Wittig Reaction: The aldehyde can be transformed into an alkene by reacting with a
phosphonium ylide, enabling carbon-carbon bond formation and chain extension.

o Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid using standard
oxidizing agents (e.g., potassium permanganate, Jones reagent).

¢ Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing
agents like sodium borohydride.

e Thiazole Ring Functionalization: The thiazole ring can undergo electrophilic substitution,
although the electron-withdrawing nature of the aldehyde group can affect the
regioselectivity. Metalation of the thiazole ring at other positions also provides a route for
further functionalization.
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Conclusion

2-Cyclopropylthiazole-5-carbaldehyde is a valuable reagent with significant potential in drug
discovery and development. Its safe and effective use is contingent upon a thorough
understanding of its properties, hazards, and reactivity. By adhering to the principles of good
laboratory practice, employing appropriate engineering controls and personal protective
equipment, and following the specific handling and storage guidelines detailed in this
document, researchers can confidently and safely harness the synthetic potential of this
important building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Cyclopropylthiazole-5-carbaldehyde: A
Comprehensive Technical Guide to Safety and Handling]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1419549#2-cyclopropylthiazole-5-
carbaldehyde-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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